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Compound of Interest

Compound Name: Ytterbium dichloride

Cat. No.: B080028

For Immediate Release

This technical guide offers an in-depth analysis of the molecular geometry of ytterbium
dichloride (YbCI2), a compound of interest in various chemical research and development
areas. This document collates available crystallographic and structural data to provide a
comprehensive resource for researchers, scientists, and professionals in drug development.

Executive Summary

Ytterbium dichloride is a green crystalline solid that has been a subject of structural
investigation to understand its coordination chemistry and solid-state arrangement. This guide
elucidates the experimentally determined crystal structure and coordination geometry of
anhydrous ytterbium dichloride. It also highlights the distinction between the experimentally
verified structure and computationally predicted models. While extensive data exists for the
solid-state form, information regarding the gas-phase molecular geometry of YbCI: is notably
scarce in current literature.

Solid-State Molecular Geometry

The definitive structure of anhydrous ytterbium dichloride in the solid state has been
determined through single-crystal X-ray diffraction.[1][2] Unlike the gas phase, where
molecules are isolated, the solid-state structure is an extended lattice where each ytterbium ion
is surrounded by multiple chloride ions.
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Crystal Structure

Anhydrous ytterbium dichloride crystallizes in the orthorhombic crystal system, belonging to
the space group Pbca.[1][2] This structure is isostructural with strontium iodide (Srl2).[1][2] The
lattice parameters define the dimensions of the unit cell, which is the fundamental repeating
unit of the crystal.

It is important to note that some computational databases, such as the Materials Project,
predict a different, tetragonally-structured rutile-type phase for YbClz.[3] However, the
experimentally determined orthorhombic structure is the accepted standard in the scientific
literature.

Coordination Environment

In its experimentally determined crystalline form, the ytterbium(ll) ion is seven-coordinate.[4]
The coordination geometry is best described as a capped octahedron.[4] This arrangement
involves the central ytterbium ion bonded to seven chloride ions, forming a complex and stable
three-dimensional network.

Quantitative Structural Data

The following table summarizes the key crystallographic data for anhydrous ytterbium
dichloride based on experimental findings. Due to the difficulty in accessing the primary
publication's full dataset, specific bond lengths and angles are not available. For comparative
purposes, theoretical data from the Materials Project is also presented, which corresponds to a
different, computationally predicted crystal phase.
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Experimental Data Theoretical Data
Parameter .

(Orthorhombic, Pbca) (Tetragonal, P42/mnm)
Crystal System Orthorhombic[1][2] Tetragonal[3]
Space Group Pbca[1][2] P4z/mnm|[3]
Lattice Constant (a) 13.18 A[1][2] 5.48 A
Lattice Constant (b) 6.96 A[1][2] 5.48 A
Lattice Constant (c) 6.70 A[1][2] 5.48 A
Coordination Number 7[4] 6[3]
Coordination Geometry Capped Octahedral[4] Octahedral[3]

Not available in searched
Yb-Cl Bond Length 2.74 A[3]

literature

Experimental Protocols
Synthesis of Anhydrous Ytterbium Dichloride

The preparation of anhydrous ytterbium(ll) chloride was first reported in 1929. The established
method involves the reduction of ytterbium(lll) chloride (YbCIs) using hydrogen gas (Hz).[5]

Reaction: 2 YbCIs (s) + Hz (g) —» 2 YbCIz (s) + 2 HCI (g)
Procedure:

o Anhydrous ytterbium(lll) chloride is placed in a suitable reaction vessel, typically a quartz
tube, within a tube furnace.

o Astream of dry hydrogen gas is passed over the YbCls.
e The furnace is heated to an elevated temperature to facilitate the reduction.

e The reaction proceeds with the evolution of hydrogen chloride gas, leaving behind solid
ytterbium(ll) chloride.
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e The product is then cooled under an inert atmosphere to prevent re-oxidation.

Single-Crystal X-ray Diffraction

The determination of the crystal structure of YbCl2 was carried out using single-crystal X-ray
diffraction.[1][2] While the specific experimental details from the original study are not fully
available, a general protocol for such an analysis is as follows:

o Crystal Selection: A suitable single crystal of YbCI: is isolated and mounted on a goniometer
head.

o Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray
beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is
rotated. Data is typically collected at a low temperature to minimize thermal vibrations.

» Structure Solution: The collected diffraction data is processed to determine the unit cell
dimensions and space group. The positions of the atoms within the unit cell are determined
using direct methods or Patterson methods.

o Structure Refinement: The initial structural model is refined using least-squares methods to
achieve the best possible fit between the observed and calculated diffraction intensities. This
process yields precise atomic coordinates, from which bond lengths and angles can be
calculated.

Visualization of the Coordination Geometry

The following diagram illustrates the 7-coordinate, capped octahedral geometry around the
central ytterbium ion in the solid state. This visualization is based on the experimentally
determined structural type.
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Caption: Capped octahedral coordination of YbCl-.

Conclusion

The molecular geometry of ytterbium dichloride in the solid state is well-defined by
experimental studies as a seven-coordinate, capped octahedral arrangement within an
orthorhombic crystal lattice. This guide provides the essential structural and methodological
information for scientists working with this compound. Further research, particularly using gas-
phase electron diffraction or advanced computational modeling, is required to elucidate the
molecular geometry of the isolated YbClz molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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